![molecular formula C19H26Cl2N4O2 B2354930 2-(4-chlorophenoxy)-1-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-2-methylpropan-1-one hydrochloride CAS No. 1185053-80-8](/img/structure/B2354930.png)
2-(4-chlorophenoxy)-1-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-2-methylpropan-1-one hydrochloride
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Description
2-(4-chlorophenoxy)-1-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-2-methylpropan-1-one hydrochloride is a useful research compound. Its molecular formula is C19H26Cl2N4O2 and its molecular weight is 413.34. The purity is usually 95%.
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Scientific Research Applications
Chemical Applications and Metal-Based Chemotherapy
- Complex Preparation and Characterization : Compounds similar to the specified chemical have been used to prepare various complexes involving copper and gold, which were characterized using NMR spectroscopy, microanalytical methods, and X-ray crystallography. These complexes hold potential for applications in metal-based chemotherapy against tropical diseases (Navarro et al., 2000).
Pharmacological Research
- Inhibition of Acyl-Coenzyme A : A structurally similar compound has been identified as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), showing potential for the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
- Antimicrobial Activity : Derivatives of similar structures have been synthesized and shown to exhibit antibacterial and antifungal activities, with some compounds showing promising efficacy against tested strains (Marvanová et al., 2016).
- Antifungal Agents : Imidazole analogs of fluoxetine, structurally related to the specified compound, have shown potent anti-Candida activity, outperforming other antifungal agents in some cases (Silvestri et al., 2004).
Synthesis and Characterization of Derivatives
- Synthesis of Piperazine Derivatives : New piperazine derivatives have been synthesized and characterized, indicating potential dual antihypertensive agents (Gan et al., 2010).
- Novel Compounds for Inflammatory Conditions : Derivatives synthesized for anti-inflammatory activity showed promising results, particularly in in-vitro studies (Ahmed et al., 2017).
properties
IUPAC Name |
2-(4-chlorophenoxy)-1-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25ClN4O2.ClH/c1-4-22-10-9-21-18(22)24-13-11-23(12-14-24)17(25)19(2,3)26-16-7-5-15(20)6-8-16;/h5-10H,4,11-14H2,1-3H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQBRKCHLHYWPJT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1N2CCN(CC2)C(=O)C(C)(C)OC3=CC=C(C=C3)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26Cl2N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.